Cas no 71005-12-4 (3-Oxoindan-4-carboxylic acid)

3-Oxoindan-4-carboxylic acid Properties

Names and Identifiers

• 3-Oxoindan-4-carboxylic acid
• 3-Oxo-2,3-dihydro-1H-indene-4-carboxylic acid
• 1H-Indene-4-carboxylic acid, 2,3-dihydro-3-oxo-
• 1H-Indene-4-carboxylic-acid-2-3-dihydro-3-oxo-
• 2,3-dihydro-3-oxo-1H-Indene-4-carboxylic acid
• 3-oxo-1,2-dihydroindene-4-carboxylic acid
• 3-Oxoindan-4-carboxy
• 3-OXO-INDAN-4-CARBOXYLIC ACID
• 1-Indanone-7-carboxylic acid
• 3-Oxo-4-indancarboxylic Acid
• 3-oxoindane-4-carboxylic acid
• BC688387
• BC653932
• W8011
• 2,3-Dihydro-3-oxo-indene-4-carboxylic Acid
• 2,3-DIHYDRO-3-OXO-1H-INDENE-4-CARBOXYLIC ACI
• 71005-12-4
• EN300-263522
• DS-12951
• Z1198224378
• WLZ3296
• DTXSID40506531
• FT-0673374
• F52858
• 3-OXO-1,2-DIHYDROINDENE-4-CARBOXYLIC ACID
• AKOS006283460
• CS-0186849
• MFCD09758978
• 3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid
• 3-Oxoindan-4-carboxylicacid
• DB-074366
• 2,3-DIHYDRO-3-OXO-1H-INDENE-4-CARBOXYLIC ACID
• +Expand

• MDL： MFCD09758978
• InChIKey： PHXDJUCKRPYDTG-UHFFFAOYSA-N
• Inchi： 1S/C10H8O3/c11-8-5-4-6-2-1-3-7(9(6)8)10(12)13/h1-3H,4-5H2,(H,12,13)
• SMILES： O=C1C2C(C(=O)O[H])=C([H])C([H])=C([H])C=2C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 176.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.047344113g/mol
• Heavy Atom Count: 13
• Complexity: 247
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 1.51370
• PSA: 54.37000
• Boiling Point: 383.1±31.0 °C at 760 mmHg
• Melting Point: 159.5-161.5 ºC
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 199.6±21.3 °C
• Solubility: Very slightly soluble (0.85 g/l) (25 º C),
• Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),